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For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethyl hexafluoroglutarate (CAS 424-40-8), a fluorinated diester, is a compound of interest

in various chemical and pharmaceutical research areas. Its utility in the synthesis of novel

fluorinated molecules necessitates a thorough understanding of its structural and spectroscopic

characteristics. This technical guide provides a comprehensive overview of the expected

spectroscopic data for diethyl hexafluoroglutarate, covering Nuclear Magnetic Resonance

(NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. While experimental spectra

for this specific compound are not widely available in public databases, this document presents

predicted data based on its chemical structure and established spectroscopic principles.

Furthermore, it furnishes detailed, generalized experimental protocols for acquiring such data,

serving as a valuable resource for researchers engaged in the synthesis and characterization

of this and analogous compounds.

Chemical Structure and Overview
Diethyl hexafluoroglutarate, also known as diethyl 2,2,3,3,4,4-hexafluoropentanedioate,

possesses the molecular formula C₉H₁₀F₆O₄ and a molecular weight of approximately 296.16

g/mol . Its structure features a five-carbon backbone with the central three carbons fully

fluorinated, flanked by two ethyl ester groups. This structure imparts unique chemical

properties that are of interest in medicinal chemistry and materials science.
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Chemical Structure of Diethyl Hexafluoroglutarate

CH₃ CH₂ O C=O CF₂ CF₂ CF₂ C=O O CH₂ CH₃
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To cite this document: BenchChem. [Spectroscopic Profile of Diethyl Hexafluoroglutarate: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361353#diethyl-hexafluoroglutarate-spectroscopic-
data-nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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